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Compound of Interest

Compound Name: 3,4-diphenyl-5H-furan-2-one

Cat. No.: B1620235

In-Depth Technical Guide: 3,4-diphenyl-5H-furan-
2-onhe

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 3,4-diphenyl-5H-furan-2-
one, a compound of interest in medicinal chemistry and drug development. The information is
presented to support research and development activities.

Core Molecular Data

The fundamental molecular properties of 3,4-diphenyl-5H-furan-2-one are summarized below.
These data are critical for a range of experimental and computational applications, including
reaction stoichiometry, solution preparation, and molecular modeling.

Parameter Value
Molecular Formula C16H1202
Molecular Weight 236.27 g/mol [1]
CAS Number 5635-16-5[2][3]

Physicochemical Properties
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3,4-Diphenyl-5H-furan-2-one is a natural compound that has been isolated from the
endophytic fungus Aspergillus flavipes.[2] It is a derivative of 2,3-diphenyltetrahydrofuran
(DPTF) and is noted as a potential lead compound for research into inflammation and pain due
to its relationship with COX-2 inhibitors.[2]

Logical Relationship of Molecular Properties

The relationship between the compound's name, its elemental composition (molecular
formula), and its calculated mass (molecular weight) is a foundational concept in chemistry.
The following diagram illustrates this logical flow.
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Caption: Logical flow from chemical name to molecular weight.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and characterization of 3,4-
diphenyl-5H-furan-2-one can be found in the primary literature describing its discovery and
subsequent studies. Researchers should refer to peer-reviewed scientific journals for validated
methodologies.

Disclaimer
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This document is intended for research and informational purposes only. It is not a substitute
for rigorous, peer-reviewed scientific data. All laboratory work should be conducted by trained
professionals in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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